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Compound of Interest

Compound Name:
1,3-Dichloro-5,5-

dimethylhydantoin

Cat. No.: B105842 Get Quote

Essential Guide to Handling 1,3-Dichloro-5,5-
dimethylhydantoin
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 1,3-Dichloro-5,5-dimethylhydantoin. Adherence to these

procedures is essential for ensuring laboratory safety and proper chemical management.

Chemical Profile and Hazards

1,3-Dichloro-5,5-dimethylhydantoin is a white, combustible powder with a chlorine-like odor.

[1][2] It is a strong oxidizer that may intensify fires and can react violently with certain materials.

[2][3] The primary health hazards include severe skin and eye burns, respiratory irritation, and

harm if swallowed.[3][4][5] It is also very toxic to aquatic life.[4]
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Physical and Chemical Properties

Molecular Formula C₅H₆Cl₂N₂O₂[1][6]

Molecular Weight 197.02 g/mol [1][6][7]

Melting Point 132-134 °C (270-273 °F)[2][4][7]

Appearance White powder[1][6]

Odor Chlorine-like[1][8]

Solubility in Water Reacts with water[7]

Exposure Limits

OSHA PEL (8-hour TWA) 0.2 mg/m³[5]

NIOSH REL (10-hour TWA) 0.2 mg/m³[5]

NIOSH STEL (15-minute) 0.4 mg/m³[5]

IDLH 5 mg/m³[7]

Personal Protective Equipment (PPE)
Selection of appropriate PPE is critical to prevent exposure. The following table summarizes

the recommended PPE for handling this chemical.
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Body Part Recommended Protection
Specifications and Best
Practices

Eyes/Face
Chemical safety goggles

and/or face shield[9]

In situations with a splash

potential, a face shield should

be worn in addition to goggles.

[9] Contact lenses should not

be worn as they can absorb

and concentrate irritants.[4]

Skin

Chemical-resistant gloves

(e.g., PVC, Neoprene, Nitrile

rubber)[4][10]

Do not use cotton or leather

gloves.[4] The choice of glove

material depends on the

duration and nature of the

work.[9]

Protective clothing (e.g.,

overalls, PVC apron)[4][5]

For large-scale operations or

significant exposure risk, a

PVC protective suit may be

necessary.[4] Contaminated

clothing should be removed

immediately and laundered by

trained personnel before

reuse.[3][5]

Safety footwear
Wear safety footwear or rubber

gumboots.[4]

Respiratory NIOSH-approved respirator

Required when engineering

controls like local exhaust

ventilation are not available or

insufficient to control dust and

vapors.[5] The type of

respirator depends on the

airborne concentration.[8]

Operational Plan: Step-by-Step Handling Procedure
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Proper handling procedures are essential to minimize risk. The following workflow outlines the

key steps for safely using 1,3-Dichloro-5,5-dimethylhydantoin in a laboratory setting.

Workflow for Handling 1,3-Dichloro-5,5-dimethylhydantoin

Preparation

Handling

Spill Response

Disposal

Review SDS

Don PPE

Ensure Proper Ventilation

Weigh in Ventilated Area

Proceed with Caution

Transfer to Reaction Vessel Evacuate Area

If Spill Occurs

Collect Waste in Labeled Container

Post-Experiment Ventilate Area

Contain Spill

Collect with Absorbent

Dispose as Hazardous Waste

Decontaminate/Dispose of PPE
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Click to download full resolution via product page

Caption: Workflow for Handling 1,3-Dichloro-5,5-dimethylhydantoin.

Detailed Methodologies

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[4]

Put on all required personal protective equipment as detailed in the table above.[4][5]

Ensure that the work area, such as a chemical fume hood, is well-ventilated.[4][5]

Handling:

Weigh and handle the solid chemical in an area with local exhaust ventilation to minimize

dust.[5]

Avoid contact with skin and eyes.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][5]

Do not mix with combustible materials.[4]

In Case of a Spill:

Immediately evacuate the area and remove all ignition sources.[4][7]

Ventilate the area of the spill.[5]

For small spills, dampen the solid material with 60-70% ethanol and transfer it to a suitable

container for disposal.[7]

Use an absorbent paper dampened with 60-70% ethanol to clean up any remaining

material.[7]

Solvent wash all contaminated surfaces with 60-70% ethanol followed by washing with a

soap and water solution.[7]
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Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.

Chemical Waste:

1,3-Dichloro-5,5-dimethylhydantoin and its container must be disposed of as hazardous

waste.[4]

Collect all waste material in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal.[4][5]

Contaminated PPE:

Contaminated clothing, gloves, and other disposable PPE should be sealed in a vapor-

tight plastic bag for disposal.[7]

Reusable PPE must be thoroughly decontaminated before reuse. If decontamination is not

possible, it should be disposed of as hazardous waste.

Do not launder contaminated clothing with other items. Inform laundry personnel of the

hazards.[5]

By strictly following these guidelines, you can ensure a safe working environment when

handling 1,3-Dichloro-5,5-dimethylhydantoin. Always prioritize safety and consult your

institution's safety officer for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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